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Compound of Interest

Compound Name: Basic Red 18

Cat. No.: B12370019 Get Quote

This technical guide provides a comprehensive overview of the toxicological profile of Basic
Red 18 (C.I. 11085; CAS No. 14097-03-1), a cationic monoazo dye. The information is

intended for researchers, scientists, and drug development professionals to support safety

assessments and guide further investigation. While comprehensive toxicological data for Basic
Red 18 is limited, this guide synthesizes available information on its acute toxicity, genotoxicity,

and potential mechanisms of action, supplemented with data from structurally similar

compounds where necessary.

Chemical and Physical Properties
Basic Red 18 is a dark red powder with the molecular formula C19H25Cl2N5O2 and a

molecular weight of 426.34 g/mol .[1] It is a cationic dye, a characteristic that influences its

interaction with biological molecules and surfaces.

Acute Toxicity
Quantitative data on the acute mammalian toxicity of Basic Red 18 is scarce. However, a

safety data sheet for a closely related substance, Basic Red 1:1, provides an acute oral LD50

in rats.[2] In aquatic ecosystems, Basic Red 18 has demonstrated significant toxicity to fish.

Table 1: Acute Toxicity Data
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Test Organism Route of Exposure Endpoint Result

Rat (Male/Female) Oral LD50
449 mg/kg bw (for

Basic Red 1:1)[2]

Tilapia mossambica

(Tilapia fish)
Waterborne Mortality 30% at 100 ppm[3]

Tilapia mossambica

(Tilapia fish)
Waterborne Mortality 70% at 200 ppm[3]

Experimental Protocols
Acute Oral Toxicity in Rats (based on OECD Guideline 423 for Basic Red 1:1)

Test Animals: Healthy, young adult rats (male and female).

Dosage: A single dose of the test substance was administered.

Administration: The substance was likely administered by oral gavage.

Observation Period: Animals were observed for signs of toxicity and mortality for a standard

period, typically 14 days.

Endpoint: The LD50 (Lethal Dose, 50%) was calculated, representing the statistically

estimated dose that would be lethal to 50% of the test animals.

Aquatic Toxicity in Tilapia mossambica

Test Organism:Tilapia mossambica fish.

Exposure: Fish were exposed to different concentrations of Basic Red 18 (100 ppm and 200

ppm) in water.

Duration: The exposure duration was not explicitly specified in the available literature.

Endpoint: Mortality rates were recorded at each concentration.
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Additional Parameters: The study also investigated hematological and histological changes

in the fish. Fish exposed to Basic Red 18 showed a decrease in red blood cells (RBC) and

hemoglobin (Hb), and an increase in white blood cells (WBC), indicating haemotoxicity.

Histological abnormalities were observed in the gill, liver, and intestine of the exposed fish.

Genotoxicity
Direct and comprehensive genotoxicity data for Basic Red 18 is not readily available in the

public domain. A Material Safety Data Sheet for Basic Red 18 notes that "Mutagenicity data

reported," but does not provide the specific results or the type of assay conducted. Studies on

other azo dyes have shown mixed results in genotoxicity assays, with some demonstrating

mutagenic potential, particularly after metabolic activation.

Experimental Protocols
Ames Test (General Protocol)

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic

potential of chemical compounds.

Test System: Histidine-requiring mutant strains of Salmonella typhimurium (e.g., TA98,

TA100). These strains cannot grow in a histidine-deficient medium unless a reverse mutation

(back mutation) occurs.

Metabolic Activation: The test is typically performed with and without a mammalian metabolic

activation system (S9 mix), usually derived from rat liver homogenate, to mimic mammalian

metabolism.

Procedure:

The bacterial strains are exposed to various concentrations of the test substance, both

with and without the S9 mix.

The treated bacteria are plated on a minimal glucose agar medium lacking histidine.

The plates are incubated for 48-72 hours.
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Endpoint: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies (colonies that have regained the ability to synthesize histidine)

compared to the negative control.

Preparation

Exposure Plating & Incubation

Analysis

S. typhimurium strains
(his-)

Mix with S9

Mix without S9

Basic Red 18

S9 Mix
(Metabolic Activation)

Plate on histidine-free medium

Plate on histidine-free medium Incubate 37°C, 48-72h Count revertant colonies Compare to controls result

Treatment Sampling Analysis

Rodents (e.g., mice, rats) Basic Red 18Administer Collect bone marrow or
peripheral blood

After exposure Prepare and stain slides Microscopic analysis for
micronucleated PCEs Statistical analysis result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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